2-(3-Methoxyphenyl)nicotinic acid

• IUPAC Name: 2-(3-methoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c1-17-10-5-2-4-9(8-10)12-11(13(15)16)6-3-7-14-12/h2-8H,1H3,(H,15,16)
• InChI Key: ZRYTWHAZDNPNRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(C=CC=N2)C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID10650313
• Molecular Weight: 229.23 g/mol
• CAS RN: 912773-03-6

Description

2-(3-Methoxyphenyl)nicotinic acid, also known as 3-methoxypyridine-4-carboxylic acid, is a derivative of nicotinic acid. It has a CAS Number of 912773-03-6 and a linear formula of C13 H11 N O3. The compound has a molecular weight of 229.23 g/mol.

Physical And Chemical Properties Analysis

2-(3-Methoxyphenyl)nicotinic acid has a molecular weight of 229.24. More detailed physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the available literature.

Scientific Research Applications

Antimicrobial Activity

• Researchers have explored the antimicrobial potential of 2-(3-Methoxyphenyl)nicotinic acid and its derivatives. . Notably, some compounds demonstrated promising activity against Gram-positive bacteria, including Staphylococcus epidermidis and Staphylococcus aureus (including MRSA strains). Importantly, these compounds showed no cytotoxicity against normal cell lines.

Safety and Hazards

The safety data sheet (SDS) for 2-(3-Methoxyphenyl)nicotinic acid indicates that it may be harmful if swallowed and may cause skin and eye irritation. It is recommended to use personal protective equipment as required, avoid dust formation, and ensure adequate ventilation when handling this compound.

Future Directions

While specific future directions for 2-(3-Methoxyphenyl)nicotinic acid are not mentioned in the available literature, related compounds have shown promise in various areas of research. For instance, oxazole derivatives have demonstrated a wide spectrum of biological activities, suggesting potential for further development. Additionally, certain nicotinic acid hydrazides have shown potential as antimycobacterial agents.

Mechanism of Action

Target of Action

2-(3-Methoxyphenyl)nicotinic acid is a derivative of niacin, also known as vitamin B3 . Niacin has been found to bind with high affinity to multiple receptors, making it an important pharmacophore . The primary targets of niacin are the enzymes involved in lipid metabolism and redox reactions .

Mode of Action

It can decrease lipids and apolipoprotein B (apo B)-containing lipoproteins by modulating triglyceride synthesis in the liver, which degrades apo B, or by modulating lipolysis in adipose tissue .

Biochemical Pathways

Niacin acts as a precursor of nicotinamide coenzymes, which include nicotinamide adenine dinucleotide (NAD) and its phosphorylated form, nicotinamide adenine dinucleotide phosphate (NADP), as well as reduced forms of these compounds, NADH and NADPH . These coenzymes play a crucial role in metabolism, being electron donors or acceptors in redox reactions catalyzed by various enzymes .

Pharmacokinetics

Niacin is well-absorbed in the gastrointestinal tract and widely distributed throughout the body . It is metabolized in the liver and excreted in the urine .

Result of Action

The molecular and cellular effects of 2-(3-Methoxyphenyl)nicotinic acid are likely to be similar to those of niacin, given their structural similarity. Niacin is known to have a number of direct effects, including antilipolytic, vasodilatory, and neuroprotective functions . It plays a vital role in maintaining efficient cellular function .